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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111 Get Quote

An in-depth analysis of the solubility of cyclohexanone oxime in a range of common organic

solvents, providing critical data and methodologies for laboratory and industrial applications.

This technical guide offers a comprehensive overview of the solubility of cyclohexanone
oxime, a key intermediate in the production of Nylon-6. Understanding its solubility

characteristics is paramount for optimizing reaction conditions, purification processes, and for

its effective use in drug development and material science. This document provides

quantitative solubility data, detailed experimental protocols, and logical workflows to assist

researchers, scientists, and professionals in the field.

Quantitative Solubility Data
The solubility of cyclohexanone oxime varies significantly across different organic solvents,

influenced by factors such as solvent polarity, temperature, and the potential for hydrogen

bonding. The following tables summarize the available quantitative and qualitative solubility

data.

Table 1: Quantitative Solubility of Cyclohexanone Oxime in Select Solvents
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Solvent
Temperature
(°C)

Solubility (
g/100 g
Solvent)

Molar
Solubility
(mol/L)

Mole Fraction

Ethanol[1] -10 18.6 1.83 0.08

0 25.5 2.51 0.11

10 34.5 3.40 0.14

20 46.2 4.55 0.18

30 61.8 6.09 0.23

45 96.6 9.52 0.32

Methyl tert-butyl

ether[2]
5 19.8 1.95 0.10

20 36.1 3.56 0.17

35 58.9 5.80 0.25

Water 25 1.6[3] ~0.14 ~0.0025

20 <0.1[4][5] <0.009 <0.00016

Note: There are conflicting reports regarding the water solubility of cyclohexanone oxime.

Researchers should verify this parameter for their specific application.

Table 2: Qualitative and Semi-Quantitative Solubility of Cyclohexanone Oxime

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/je000319z
https://trc.nist.gov/ThermoML/10.1016/j.fluid.2016.03.002.html
https://en.wikipedia.org/wiki/Cyclohexanone_oxime
https://m.chemicalbook.com/ProductChemicalPropertiesCB8487050_EN.htm
https://www.chembk.com/en/chem/Cyclohexanone%20oxime
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Description

Toluene
Highly soluble; solutions of 30-60% by weight

have been reported.[6][7]

Methanol Soluble.[5][8]

Diethyl Ether Soluble.[8]

Benzene
Mentioned as a suitable solvent for purification.

[6][7]

Cyclohexane
Mentioned as a suitable solvent for purification.

[6][7]

Hexane
Mentioned as a suitable solvent for purification.

[6][7]

Chlorinated Hydrocarbons
Mentioned as suitable solvents for purification.

[6][7]

Isopropyl Ether
Mentioned as a suitable solvent for purification.

[6][7]

Petroleum Ether Used for recrystallization.[8]

Corn Oil Used as a solvent for in vivo studies.[9]

Experimental Protocols
A standardized method for determining the solubility of a solid organic compound like

cyclohexanone oxime in an organic solvent is crucial for obtaining reliable and reproducible

data. The following protocol outlines a general gravimetric method.

Protocol: Determination of Solubility by the Gravimetric Method

1. Materials and Equipment:

Cyclohexanone oxime (high purity)
Selected organic solvent (analytical grade)
Temperature-controlled shaker or water bath
Analytical balance (± 0.0001 g)
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Vials with screw caps
Syringe filters (e.g., 0.45 µm PTFE)
Volumetric flasks and pipettes
Oven

2. Procedure:

Preparation of Saturated Solution:
Add an excess amount of cyclohexanone oxime to a series of vials.
Accurately pipette a known volume of the selected organic solvent into each vial.
Tightly cap the vials to prevent solvent evaporation.
Place the vials in a temperature-controlled shaker or water bath set to the desired
temperature.
Agitate the vials for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours). A
preliminary kinetic study can determine the optimal equilibration time.
Sample Withdrawal and Filtration:
After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the excess solid to settle.
Carefully withdraw a known volume of the supernatant using a pre-warmed (or cooled to the
experimental temperature) syringe.
Immediately pass the solution through a syringe filter into a pre-weighed vial. This step is
critical to remove any undissolved solid.
Solvent Evaporation and Mass Determination:
Record the exact mass of the filtered solution.
Place the vial in an oven at a temperature sufficient to evaporate the solvent without
decomposing the cyclohexanone oxime (e.g., 50-60 °C). A vacuum oven is recommended
to facilitate evaporation at a lower temperature.
Once all the solvent has evaporated, cool the vial in a desiccator to room temperature and
weigh it.
Repeat the drying and weighing process until a constant mass is obtained.
Calculation of Solubility:
The mass of the dissolved cyclohexanone oxime is the final mass of the vial minus the
initial mass of the empty vial.
The mass of the solvent is the mass of the filtered solution minus the mass of the dissolved
cyclohexanone oxime.
Solubility can then be expressed in various units, such as g/100 g solvent, g/L, or mol/L.
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Logical Workflow for Solvent Selection in
Recrystallization
The selection of an appropriate solvent is a critical step in the purification of cyclohexanone
oxime by recrystallization. The ideal solvent should exhibit high solubility at an elevated

temperature and low solubility at a lower temperature. The following diagram illustrates a

logical workflow for this process.
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Solvent Selection Workflow for Recrystallization

Start: Need to Recrystallize
Cyclohexanone Oxime

Consult Solubility Data
(Qualitative & Quantitative)

Select Potential Solvents:
High solubility at high temp,
Low solubility at low temp

Perform Small-Scale
Solubility Tests

Does the compound dissolve
when heated?

Do crystals form upon
cooling?

Yes

Discard Solvent
(Poor solubility)

No

Is the crystal recovery
satisfactory?

Yes

Discard Solvent
(Compound oils out or no crystals)

No

Select Optimal Solvent
for Recrystallization

Yes

Consider Solvent Pair
or a different solvent

No

Click to download full resolution via product page
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Caption: Logical workflow for selecting an optimal solvent for the recrystallization of

cyclohexanone oxime.

This guide provides a foundational understanding of the solubility of cyclohexanone oxime in

various organic solvents. The presented data and protocols are intended to aid researchers in

their experimental design and process development, ultimately facilitating advancements in the

diverse fields where this important compound is utilized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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